Cas no 905769-56-4 (2-amino-N-(2,4-dimethylphenyl)-3-(4-methoxybenzoyl)indolizine-1-carboxamide)

2-Amino-N-(2,4-dimethylphenyl)-3-(4-methoxybenzoyl)indolizine-1-carboxamide is a specialized indolizine derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a substituted indolizine core, incorporating a 4-methoxybenzoyl group and a 2,4-dimethylphenyl carboxamide moiety, which may enhance binding affinity and selectivity in biological systems. This compound is of interest due to its potential as a scaffold for developing enzyme inhibitors or receptor modulators. Its synthetic versatility allows for further functionalization, making it a valuable intermediate in drug discovery. High-purity formulations ensure reproducibility in research applications. The presence of both electron-donating and hydrophobic substituents may influence its pharmacokinetic properties, warranting further investigation.
2-amino-N-(2,4-dimethylphenyl)-3-(4-methoxybenzoyl)indolizine-1-carboxamide structure
905769-56-4 structure
Product name:2-amino-N-(2,4-dimethylphenyl)-3-(4-methoxybenzoyl)indolizine-1-carboxamide
CAS No:905769-56-4
MF:C25H23N3O3
MW:413.468425989151
CID:5494269
PubChem ID:18576391

2-amino-N-(2,4-dimethylphenyl)-3-(4-methoxybenzoyl)indolizine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • AKOS016391346
    • STL271098
    • 2-amino-N-(2,4-dimethylphenyl)-3-[(4-methoxyphenyl)carbonyl]indolizine-1-carboxamide
    • 905769-56-4
    • 2-amino-N-(2,4-dimethylphenyl)-3-(4-methoxybenzoyl)indolizine-1-carboxamide
    • F2633-0126
    • Inchi: 1S/C25H23N3O3/c1-15-7-12-19(16(2)14-15)27-25(30)21-20-6-4-5-13-28(20)23(22(21)26)24(29)17-8-10-18(31-3)11-9-17/h4-14H,26H2,1-3H3,(H,27,30)
    • InChI Key: JHSWCDHZUSVQOJ-UHFFFAOYSA-N
    • SMILES: O=C(C1C(=C(C(C2C=CC(=CC=2)OC)=O)N2C=CC=CC2=1)N)NC1C=CC(C)=CC=1C

Computed Properties

  • Exact Mass: 413.17394160g/mol
  • Monoisotopic Mass: 413.17394160g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 5
  • Complexity: 648
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 85.8Ų

2-amino-N-(2,4-dimethylphenyl)-3-(4-methoxybenzoyl)indolizine-1-carboxamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2633-0126-3mg
2-amino-N-(2,4-dimethylphenyl)-3-(4-methoxybenzoyl)indolizine-1-carboxamide
905769-56-4 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2633-0126-5mg
2-amino-N-(2,4-dimethylphenyl)-3-(4-methoxybenzoyl)indolizine-1-carboxamide
905769-56-4 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2633-0126-50mg
2-amino-N-(2,4-dimethylphenyl)-3-(4-methoxybenzoyl)indolizine-1-carboxamide
905769-56-4 90%+
50mg
$160.0 2023-05-16
Life Chemicals
F2633-0126-10μmol
2-amino-N-(2,4-dimethylphenyl)-3-(4-methoxybenzoyl)indolizine-1-carboxamide
905769-56-4 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2633-0126-2mg
2-amino-N-(2,4-dimethylphenyl)-3-(4-methoxybenzoyl)indolizine-1-carboxamide
905769-56-4 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2633-0126-2μmol
2-amino-N-(2,4-dimethylphenyl)-3-(4-methoxybenzoyl)indolizine-1-carboxamide
905769-56-4 90%+
2μl
$57.0 2023-05-16
A2B Chem LLC
BA82784-50mg
2-amino-N-(2,4-dimethylphenyl)-3-(4-methoxybenzoyl)indolizine-1-carboxamide
905769-56-4
50mg
$504.00 2024-05-20
Life Chemicals
F2633-0126-10mg
2-amino-N-(2,4-dimethylphenyl)-3-(4-methoxybenzoyl)indolizine-1-carboxamide
905769-56-4 90%+
10mg
$79.0 2023-05-16
Life Chemicals
F2633-0126-15mg
2-amino-N-(2,4-dimethylphenyl)-3-(4-methoxybenzoyl)indolizine-1-carboxamide
905769-56-4 90%+
15mg
$89.0 2023-05-16
Life Chemicals
F2633-0126-30mg
2-amino-N-(2,4-dimethylphenyl)-3-(4-methoxybenzoyl)indolizine-1-carboxamide
905769-56-4 90%+
30mg
$119.0 2023-05-16

Additional information on 2-amino-N-(2,4-dimethylphenyl)-3-(4-methoxybenzoyl)indolizine-1-carboxamide

Comprehensive Overview of 2-amino-N-(2,4-dimethylphenyl)-3-(4-methoxybenzoyl)indolizine-1-carboxamide (CAS No. 905769-56-4)

2-amino-N-(2,4-dimethylphenyl)-3-(4-methoxybenzoyl)indolizine-1-carboxamide (CAS No. 905769-56-4) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This indolizine derivative is characterized by its amino and methoxybenzoyl functional groups, which contribute to its biological activity and make it a subject of interest in drug discovery and development.

The compound's molecular structure combines an indolizine core with a carboxamide moiety, which is often associated with enhanced binding affinity to biological targets. Researchers have explored its potential in modulating enzyme activity and interacting with cellular receptors, particularly in the context of inflammation and metabolic disorders. The presence of the 4-methoxybenzoyl group is noteworthy, as it may influence the compound's pharmacokinetic properties, such as solubility and membrane permeability.

In recent years, the scientific community has shown growing interest in indolizine-based compounds due to their versatility in medicinal chemistry. 2-amino-N-(2,4-dimethylphenyl)-3-(4-methoxybenzoyl)indolizine-1-carboxamide has been studied for its potential role in addressing conditions like oxidative stress and cellular dysfunction, which are hot topics in aging research and chronic disease management. Its mechanism of action may involve the regulation of key signaling pathways, making it a candidate for further investigation in precision medicine.

The synthesis of CAS No. 905769-56-4 typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These methods are critical for ensuring the compound's suitability for preclinical studies and its potential translation into therapeutic applications.

From an industrial perspective, the demand for specialized carboxamide derivatives like this compound has increased, driven by the need for novel bioactive molecules in drug development. Its 2,4-dimethylphenyl substituent adds a layer of steric specificity, which could be leveraged to enhance target selectivity and reduce off-target effects—a key consideration in modern pharmacology.

Environmental and safety assessments of 2-amino-N-(2,4-dimethylphenyl)-3-(4-methoxybenzoyl)indolizine-1-carboxamide indicate that it should be handled with standard laboratory precautions. While not classified as hazardous under current regulations, proper storage conditions—such as protection from light and moisture—are recommended to maintain its stability over time.

Future research directions for this compound may include structure-activity relationship (SAR) studies to optimize its efficacy, as well as formulation development to improve its delivery in biological systems. Given the rising focus on small-molecule therapeutics and personalized medicine, CAS No. 905769-56-4 represents a promising scaffold for next-generation drug candidates.

In summary, 2-amino-N-(2,4-dimethylphenyl)-3-(4-methoxybenzoyl)indolizine-1-carboxamide is a chemically intriguing compound with broad potential in life sciences. Its combination of amino, methoxybenzoyl, and carboxamide functionalities positions it as a valuable tool for researchers exploring new therapeutic avenues. As scientific understanding of its properties deepens, this compound may play a pivotal role in addressing unmet medical needs and advancing biomedical innovation.

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